Cas no 2341-48-2 (2,5-Dichlorobenzo[d]thiazole)

2,5-Dichlorobenzo[d]thiazole structure
2,5-Dichlorobenzo[d]thiazole structure
Product Name:2,5-Dichlorobenzo[d]thiazole
CAS No:2341-48-2
MF:C7H3Cl2NS
MW:204.076418161392
CID:1083632
PubChem ID:13314816
Update Time:2025-04-20

2,5-Dichlorobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichlorobenzo[d]thiazole
    • 2,5-Dichloro-1,3-benzothiazole
    • [(morpholin-4-yl)thioxomethyl]benzamide
    • 1-(3-oxapentamethylene)-3-benzoylthiourea
    • CTK1J8205
    • N-(morpholinothiocarbonyl)benzamide
    • N-[(imidazol-1-yl)-methylcarbonyl]-N-methyl-p-phenylenediamine
    • N-[(morpholin-4-yl)carbonothioyl]benzamide
    • N-[(m-Trifluormethyl)-phenyl]-N'-[2-(o-aminophenyl)-aethyl]-piperazin
    • N-< (m-Trifluormethyl)-phenyl> -N'-< 2-(o-aminophenyl)-aethyl> -piperazin
    • DTXSID50536506
    • 2341-48-2
    • 2,5-dichloro-benzothiazole
    • Benzothiazole,2,5-dichloro-(7ci,8ci,9ci)
    • SCHEMBL780242
    • Benzothiazole, 2,5-Dichloro- (7CI,8CI,9CI)
    • DB-355273
    • AB01965
    • DB-010725
    • BENZOTHIAZOLE, 2,5-DICHLORO-
    • A819892
    • CS-W019279
    • EN300-179625
    • SY030929
    • 2941-48-2
    • 2,5-DICHLOROBENZOTHIAZOLE
    • J-507316
    • MFCD00044024
    • AKOS015919843
    • AS-18268
    • Inchi: 1S/C7H3Cl2NS/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H
    • InChI Key: LHUHAARPMJISMM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(S2)Cl

Computed Properties

  • Exact Mass: 202.9363257g/mol
  • Monoisotopic Mass: 202.9363257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 41.1Ų
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